Cas no 101804-01-7 (Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI))

• Product Name: Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI)
• CAS No: 101804-01-7
• MF: C₅H₁₆NO₄P
• MW: 185.158602714539
• CID: 158648
• PubChem ID: 53393441
• Update Time: 2025-04-19

Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI)
• (1-Amino-1,2-dimethylpropyl)phosphonic acid hydrate
• (2-amino-3-methylbutan-2-yl)phosphonic acid,hydrate
• (1-AMINO-1,2-DIMETHYLPROPYL)PHOSPHONIC ACID
• (1-Amino-1,2-dimethylpropyl)phosphonic hydrate
• (1-Amino-1,2-dimethylpropyl)phosphonic acid hydrate,97%
• (1-AMINO-1,2-DIMETHYLPROPYL)PHOSPHONIC ACID HYDRATE 97%
• DTXSID00693916
• (2-amino-3-methylbutan-2-yl)phosphonic acid;hydrate
• 101804-01-7
• AKOS006281647
• Phosphonic acid,(1-amino-1,2-dimethylpropyl)-(9ci)
• 2-AMINO-3-METHYLBUTAN-2-YLPHOSPHONIC ACID HYDRATE
• (2-Amino-3-methylbutan-2-yl)phosphonic acid--water (1/1)

• Inchi： 1S/C5H14NO3P.H2O/c1-4(2)5(3,6)10(7,8)9;/h4H,6H2,1-3H3,(H2,7,8,9);1H2
• InChI Key： YKZXVBDUXGJSRP-UHFFFAOYSA-N
• SMILES： P(C(C)(C(C)C)N)(=O)(O)O.O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 185.08169499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -3.3
• Topological Polar Surface Area: 90.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 248-255 °C
• PSA: 93.36000
• LogP: 1.19530
• Solubility: Not available

Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38